Cas no 10059-98-0 (1,4:5,8-Dimethanonaphthalen-2-al,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro- (9CI))
10059-98-0 structure
Product Name:1,4:5,8-Dimethanonaphthalen-2-al,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro- (9CI)
CAS No:10059-98-0
MF:C12H10Cl6O
MW:382.925198078156
CID:235853
PubChem ID:98406
Update Time:2025-04-19
1,4:5,8-Dimethanonaphthalen-2-al,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4:5,8-Dimethanonaphthalen-2-al,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro- (9CI)
- (+/-)-1,8,9,10,11,11-hexachloro-endo-endo-tetracyclo[6.2.1.13,6.02,7]dodeca-9-en-4-exo-ol
- 5,6,7,8,9,9-Hexachlor-exo-2-hydroxy-1,2,3,4,4a,5,8,8a-octahydro-1,4-endo,endo-5,8-dimethanonaphthalin
- AC1L4057
- AC1Q3FYR
- AR-1G6042
- NSC122963
- NSC122964
- 10059-98-0
- NSC 122964
- NSC-122964
- 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-1,4:5,8-dimethanonaphthalen-2-ol
- 1,4:5,8-Dimethanonaphthalen-2-al, 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-
- NSC-122963
- DTXSID60905603
- 1,4:5,8-Dimethanonaphthalen-2-ol, 5,6,7,8,9,9-hexachloro-1 ,2,3,4,4a,5,8,8a-octahydro-, (1alpha,2alpha,4alpha,4abeta,5lpha,8alpha,8abeta)-
- 10059-66-2
- NSC 122963
-
- Inchi: 1S/C12H10Cl6O/c13-8-9(14)11(16)7-4-1-3(2-5(4)19)6(7)10(8,15)12(11,17)18/h3-7,19H,1-2H2
- InChI Key: WFNWBCXXSCROFS-UHFFFAOYSA-N
- SMILES: ClC12C(=C(C(C1(Cl)Cl)(C1C3CC(C(C3)C12)O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 379.88600
- Monoisotopic Mass: 379.886
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.77
- Boiling Point: 431.5°Cat760mmHg
- Flash Point: 214.8°C
- Refractive Index: 1.658
- PSA: 20.23000
- LogP: 4.46500
1,4:5,8-Dimethanonaphthalen-2-al,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro- (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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